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Compound of Interest

Compound Name: Triallyl cyanurate

Cat. No.: B085880

For Researchers, Scientists, and Drug Development Professionals

Abstract

Triallyl Cyanurate (TAC) is a trifunctional monomer extensively utilized as a crosslinking agent
in polymer chemistry. Its unique structure, featuring three allyl groups attached to a 1,3,5-
triazine ring, allows for the formation of highly durable and thermally stable polymer networks.
This technical guide provides a comprehensive overview of the physical and chemical
properties of TAC, detailed experimental protocols for its synthesis and analysis, and a
summary of its applications, with a focus on its relevance to materials science and potentially to
the development of advanced drug delivery systems.

Chemical Identity
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Identifier Value
IUPAC Name 2,4,6-tris(prop-2-enoxy)-1,3,5-triazine[1]
Triallyl cyanurate, 2,4,6-Tris(allyloxy)-1,3,5-
Synonyms o ) o
triazine, Cyanuric acid triallyl ester[2][3]
CAS Number 101-37-1[1][2]
Molecular Formula C12H15N303[1][2]
Molecular Weight 249.27 g/mol [1][2]

Chemical Structure
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Physical Properties

Triallyl cyanurate is a colorless solid or transparent liquid with a faint, pungent odor at
standard temperature and pressure.[2] Its physical state depends on the ambient temperature,
as its melting point is near room temperature.
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Property

Value Conditions

Physical State

Solid or Liquid[2][4]

Colorless solid or transparent

Appearance fquid[21(5]06]

Odor Faint, pungent[2]

Melting Point 26-28 °C[3][6][7]

Boiling Point 156 °C[2][3][8] at 3 hPa (decomposition)[2]
162 °C at 2.5 mmHg

Density 1.11 g/mL[3][5] at 30 °CJ[3][5]
1.234 g/cm3 at 25°C[2]

Solubility Water: 0.31 g/L[2] at 20 °C[2]
Organic Solvents: Soluble in

benzene, ether, acetone,

chloroform, ethanol,

methanol[5]

Vapor Pressure <0.001 hPa at 25 °C[2]

1.3 hPa at 100 °CJ[3]

Viscosity 12.85 mPas (dynamic) at 30 °C[2]
6.34 mPas (dynamic) at 50 °C[2]

3.63 mPas (dynamic) at 70 °C[2]

Flash Point 175.5 °C[2][8] at 1013 hPa[?]

Refractive Index

1.5290 (estimate)[3]

Octanol-Water Partition

Coefficient (logP)

2.8 at 20°C[2]

Chemical Properties and Reactivity
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The chemical behavior of TAC is dominated by the three reactive allyl groups, which makes it
an effective crosslinking agent.

» Polymerization: TAC can undergo free-radical polymerization through its allyl groups to form
a dense crosslinked network.[5] This process enhances the thermal stability, mechanical
strength, and chemical resistance of the polymers it is incorporated into.[5][7] Peroxides are
often used as initiators for this polymerization.[3]

o Thermal Stability: TAC contributes to the long-term thermal stability of plastics, allowing them
to be used at temperatures around 250°C.[5][6] However, TAC itself decomposes at 156°C at
3 hPa.[2] There is a risk of polymerization at temperatures above 60°C, and prolonged
exposure to temperatures exceeding 40°C should be avoided.[2]

 Isomerization: Upon heating, Triallyl Cyanurate may polymerize violently and can isomerize
to the more stable Triallyl Isocyanurate (TAIC), where the allyl groups are attached to the
nitrogen atoms.[3]

 Stability and Incompatibility: TAC is stable under normal conditions but is sensitive to
moisture.[3][4][5] It is incompatible with acids, peroxides, strong oxidizing agents, copper,
iron, and their salts.[3]

o Hazardous Reactions: A risk of explosion and/or toxic gas formation exists with acids. It can
form explosive mixtures with air upon intense heating.

e Hazardous Decomposition Products: In case of fire, hazardous decomposition products
include carbon oxides and nitrogen oxides (NOx).

Experimental Protocols
Synthesis of Triallyl Cyanurate

The primary industrial synthesis of TAC involves the nucleophilic substitution of cyanuric
chloride with allyl alcohol in the presence of a base to neutralize the hydrochloric acid
byproduct.[4][5]

Materials:

e Cyanuric chloride
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Allyl alcohol

Sodium hydroxide (or other suitable base)

Toluene (or other inert solvent)

e Ice

Procedure:

A reactor is charged with allyl alcohol and an inert solvent like toluene. The mixture is stirred
and cooled to below 15°C.[9]

e Cyanuric chloride is then added to the cooled mixture.[9]

e A solution of a strong base, such as sodium hydroxide, is added dropwise while maintaining
the temperature. The addition is often staged, with the initial phase at a lower temperature
(e.g., 15-25°C) and a subsequent phase at a slightly higher temperature (e.g., 30-35°C) to
complete the reaction.[9]

» The reaction is allowed to proceed with stirring for several hours after the base addition is
complete.[9]

» After the reaction, water is added to dissolve the salt byproduct (e.g., sodium chloride).
e The organic layer containing the TAC is separated.

e The solvent is removed under reduced pressure (decompression and distillation) to yield the
Triallyl Cyanurate product.[9]

Note: Temperature control is a critical parameter in this synthesis.[5]

Visualization of Synthesis Pathway

The synthesis of Triallyl Cyanurate can be visualized as a stepwise substitution reaction.
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Reaction

Triallyl Cyanurate
(C12H15N303)

3x Salt 3x Water
(e.g., 3x NaCl) (H20)

Click to download full resolution via product page

Caption: Synthesis of Triallyl Cyanurate from Cyanuric Chloride and Allyl Alcohol.

Applications

TAC's primary role is as a crosslinking co-agent in the polymer industry.

e Plastics and Resins: It is used to produce heat and solvent-resistant coatings, moldings,
reinforced plastics, and adhesives.[3] It significantly improves the strength, rigidity, and
thermal stability of plastics like unsaturated polyesters and acrylic resins.[5][6][10]

e Rubber Industry: In the rubber and cable industries, TAC acts as a vulcanization co-agent to
enhance the properties of elastomers.[3][5] It is used with various rubbers, including
chloroprene, styrene-butadiene, and butadiene rubber.[11]

o Radiation Curing: TAC is a potent co-agent in radiation curing, enhancing the efficiency of
the crosslinking process in materials like high-density polyethylene (HDPE).[5]
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» Drug Development: While direct applications in drug formulation are not widespread, its
properties make it a candidate for developing crosslinked polymer networks for controlled
drug release systems or as a component in biocompatible hydrogels. Its ability to form
stable, crosslinked matrices could be explored for encapsulating and delivering therapeutic
agents. The use of its isomer, Triallyl Isocyanurate, has been studied as an adsorbent for
urea in artificial kidneys, suggesting potential in biomedical applications.[12]

Safety and Handling

o Toxicity: TAC is harmful if swallowed.[2] It is not reported to be irritating to the skin or eyes
and is not a skin sensitizer.[2]

e Environmental Hazards: It is toxic to aquatic life with long-lasting effects.[2]

e Handling: It is recommended to use appropriate chemical-resistant gloves and eye
protection.[2] Store in a cool, dark, and dry place under an inert gas, as it is moisture-
sensitive.[4][5] Avoid high temperatures to prevent hazardous polymerization.[2]

o Stability: Stable at room temperature but can polymerize at elevated temperatures.[13] It is
incompatible with strong acids, bases, oxidizing agents, and certain metals.[3]

Conclusion

Triallyl Cyanurate is a versatile crosslinking agent with well-defined physical and chemical
properties. Its ability to enhance the thermal and mechanical stability of a wide range of
polymers makes it a valuable material in various industrial applications. For researchers in drug
development, the potential of TAC to form stable, crosslinked polymer matrices offers an
interesting avenue for the design of novel drug delivery systems and biomedical materials. A
thorough understanding of its reactivity and handling requirements is crucial for its safe and
effective use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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